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Introduction to Boron-11 Aneutronic Fusion
Aneutronic fusion, a pioneering frontier in clean energy research, seeks to generate power

through nuclear fusion reactions that produce minimal to no neutrons. Among the most

promising candidates for this type of energy generation is the proton-Boron-11 (p-¹¹B) reaction.

This reaction is particularly attractive due to the natural abundance and stability of both fuel

components.[1][2] The primary reaction, p + ¹¹B → 3α + 8.7 MeV, yields three energetic alpha

particles (helium nuclei) and a significant energy release, without producing neutrons in the

primary reaction.[3][4][5] This characteristic circumvents many of the challenges associated

with traditional deuterium-tritium (D-T) fusion, such as neutron-induced radioactivity, material

degradation, and the need for complex tritium breeding systems.[5][6]

However, the p-¹¹B fusion reaction presents its own set of challenges, primarily the high

temperatures required for ignition, which are about ten times greater than those for D-T fusion,

and increased energy losses due to bremsstrahlung radiation because of boron's higher atomic

number.[1][7] Research is actively exploring various methods to overcome these hurdles, with

a significant focus on laser-driven and magnetically confined plasma approaches.[7][8][9]

These application notes provide an overview of the current experimental landscape, detailing

the protocols for laser-driven p-¹¹B fusion and the diagnostics used to characterize the reaction

products.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1246496?utm_src=pdf-interest
https://www.benchchem.com/product/b1246496?utm_src=pdf-body
https://www.benchchem.com/product/b1246496?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790448/
https://www.nifs.ac.jp/en/news/researches/230309-01e.html
https://iris.enea.it/retrieve/dd11e37c-e899-5d97-e053-d805fe0a6f04/Diagnostic%20Methodologies%20of%20Laser-Initiated%2011B%28p%2C%CE%B1%292%CE%B1%20Fusion%20Reactions.pdf
https://hb11.energy/wp-content/uploads/2024/09/UnderstandingHydrogen-BoronFusionNewCleanEnergySource_s10894-023-00349-9.pdf
https://hb11.energy/wp-content/uploads/2025/03/AlphaparticleprodNovelTargetsLaser-DriverPBFusion_PhysRevResearch.7.013230.pdf
https://hb11.energy/wp-content/uploads/2025/03/AlphaparticleprodNovelTargetsLaser-DriverPBFusion_PhysRevResearch.7.013230.pdf
https://www.eli-beams.eu/news-and-events/media-news-and-events/news/laser-driven-proton-boron-fusion-a-way-to-radiation-free-nuclear-energy/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5790448/
https://www.researchgate.net/publication/273411490_Advanced_scheme_for_high-yield_laser_driven_proton-boron_fusion_reaction
https://www.researchgate.net/publication/273411490_Advanced_scheme_for_high-yield_laser_driven_proton-boron_fusion_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC9941502/
https://en.wikipedia.org/wiki/Aneutronic_fusion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data from Key Experiments
The following tables summarize key quantitative data from various p-¹¹B fusion experiments,

providing a comparative overview of different approaches and achieved results.

Experim

ent/Facili

ty

Year
Fusion

Scheme

Laser

Energy

Laser

Intensity

Target

Material

Alpha

Particle

Yield

Referen

ce

LULI 2013
Pitcher-

Catcher
-

~10¹⁸

W/cm²

Boron

Plasma

> 10⁷

alphas/sh

ot

[10]

PALS 2014 In-Target ~500 J
~10¹⁶

W/cm²

H-B-

enriched

Si or BN

10⁹ alpha

particles/

sr

[11]

LFEX Recent
Pitcher-

Catcher
~1.4 kJ

~3 × 10¹⁹

W/cm²

Boron

Nitride

(BN)

~5 × 10⁹

alpha

particles/

sr

[11][12]

PALS Recent In-Target 600 J -

Boron

Nitride

(BN)

10¹¹

alpha

particles/

sr

[6]

XG-III

Laser

Facility

Recent
Beam-

Driven
- -

Boron-

doped

TAC

foam

Up to

10¹⁰/sr α-

particles/

shot

[13]

VEGA III Recent
Pitcher-

Catcher

27 J (on

target)

~4 × 10¹⁹

W/cm²

Aluminu

m

(pitcher),

Boron

(catcher)

- [11]
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Plasma Parameters and

Diagnostics
Value/Technique Reference

Required Ignition Temperature ~3 billion °C [1]

p-¹¹B Cross-Section

Resonances

148 keV and 614 keV (center-

of-mass)
[11][14]

Alpha Particle Energy

Spectrum
Peaks around 4 MeV [15][16]

Alpha Particle Diagnostics

CR-39 Track Detectors,

Thomson Parabola

Spectrometers, Silicon

Detectors, Time-of-Flight

(TOF)

[6][8][15][17]

Magnetic Confinement

Experiments
Large Helical Device (LHD) [2][8]

Proton Beam Energy

(Accelerator)
120-260 keV [18]

Experimental Protocols
Laser-Driven Proton-Boron Fusion: "Pitcher-Catcher"
Scheme
This approach decouples the generation of protons from the boron target, allowing for more

controlled interactions.

Objective: To generate p-¹¹B fusion by directing a laser-accelerated proton beam onto a

secondary boron target.

Materials and Equipment:

High-power, short-pulse laser (e.g., Petawatt-class).

"Pitcher" target: Thin foil of a light element (e.g., 6 µm thick aluminum).[17]
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"Catcher" target: A solid boron or boron-containing target (e.g., 2 mm thick Boron Nitride).[11]

[12]

Target mounting and positioning system.

Vacuum chamber.

Alpha particle diagnostics (e.g., CR-39 track detectors, Thomson Parabola Spectrometer).

Methodology:

Target Placement: Position the pitcher and catcher targets within the vacuum chamber. The

pitcher target is positioned at the laser focus. The catcher target is placed a short distance

away to intercept the accelerated protons.

Vacuum: Evacuate the chamber to a high vacuum to prevent laser-air breakdown and

scattering of particles.

Laser Irradiation (Pitcher): A high-intensity laser pulse is focused onto the pitcher target. The

laser-matter interaction accelerates protons from the rear surface of the foil via Target

Normal Sheath Acceleration (TNSA).[13]

Proton Beam Interaction (Catcher): The accelerated proton beam bombards the catcher

target, inducing p-¹¹B fusion reactions.

Alpha Particle Detection: Alpha particles produced from the fusion reactions are detected

and characterized by the diagnostic suite. CR-39 detectors, often placed at various angles,

record the tracks of charged particles. These detectors are typically covered with aluminum

filters of varying thicknesses to discriminate between protons and alpha particles based on

their different stopping ranges.[6][17] A Thomson Parabola Spectrometer can be used to

analyze the energy and charge-to-mass ratio of the emitted particles.[6]

Laser-Driven Proton-Boron Fusion: "In-Target" Scheme
This method utilizes a single laser pulse to both generate energetic protons and create the

boron plasma.

Objective: To induce p-¹¹B fusion within a single target containing both hydrogen and boron.
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Materials and Equipment:

High-power, sub-nanosecond laser (e.g., PW-class).[12]

Composite target: A thick target rich in both hydrogen and boron (e.g., 0.2 mm thick Boron

Nitride, hydrogen-enriched silicon, or boron-doped polymers).[11][12]

Target holder.

Vacuum chamber.

Alpha particle diagnostics.

Methodology:

Target Preparation: Fabricate a target containing a high concentration of both hydrogen and

boron. This can involve techniques like plasma-enhanced chemical vapor deposition to

create hydrogen-boron films on a substrate.[18]

Target Mounting: Mount the target in the vacuum chamber at the focal point of the laser.

Laser Interaction: A high-energy, relativistic intensity laser pulse is focused directly onto the

composite target. The interaction accelerates protons from surface contaminants

(hydrocarbons) or from within the target material itself.[6][12]

In-Target Fusion: These energetic protons travel through the dense, laser-generated boron

plasma, initiating p-¹¹B fusion reactions within the target.[6][12]

Product Detection: Alpha particles that escape the target are detected using diagnostics

similar to those in the pitcher-catcher scheme.

Alpha Particle Diagnostics using CR-39 Track Detectors
CR-39 is a plastic nuclear track detector that is widely used for detecting charged particles.

Objective: To detect and quantify the alpha particles produced in p-¹¹B fusion experiments.

Protocol:
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Detector Placement: Position CR-39 detectors at various angles relative to the target normal

to measure the angular distribution of the emitted alpha particles.[6]

Filtering: Place thin aluminum foils of varying thicknesses (e.g., 6 µm to 15 µm) in front of the

CR-39 detectors. These filters block lower-energy protons and other ions, allowing only the

more energetic alpha particles to reach the detector.[6]

Exposure: Expose the detectors during the laser shot.

Etching: After exposure, etch the CR-39 detectors in a sodium hydroxide (NaOH) solution

(e.g., 6.05N at 80°C) for a specific duration (e.g., 1-2 hours).[6] The etching process enlarges

the tracks left by the charged particles.

Analysis: Analyze the etched detectors under a microscope. The size and shape of the

tracks can be used to identify the type of particle and its energy. Calibration curves for

protons and alpha particles are used to differentiate between them.[17]
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Caption: Workflow for a "Pitcher-Catcher" p-¹¹B fusion experiment.
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Caption: Workflow for an "In-Target" p-¹¹B fusion experiment.
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Caption: Signaling pathway for alpha particle detection using CR-39.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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